Cas no 21539-71-9 (b-Alanine,N-methyl-N-(1-oxotetradecyl)-)

b-Alanine,N-methyl-N-(1-oxotetradecyl)- structure

21539-71-9 structure

Product Name:b-Alanine,N-methyl-N-(1-oxotetradecyl)-

CAS No:21539-71-9

MF:C₁₈H₃₅NO₃

MW:313.475405931473

CID:269053

Update Time:2026-05-14

b-Alanine,N-methyl-N-(1-oxotetradecyl)- Chemical and Physical Properties

Names and Identifiers

- b-Alanine,N-methyl-N-(1-oxotetradecyl)-
- 3-[methyl(tetradecanoyl)amino]propanoic acid
- Alanon AMA
- b-Alanine, N-methyl-N-myristoyl-(8CI)
- Inchi： InChI=1S/C18H35NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-17(20)19(2)16-15-18(21)22/h3-16H2,1-2H3,(H,21,22)
- InChI Key： DCVMAYAWOPBYKB-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCC(N(CCC(=O)O)C)=O

b-Alanine,N-methyl-N-(1-oxotetradecyl)- Production Method

Production Method 1

97-78-9

21539-71-9

97-78-9

Reaction Conditions

1.1 400 min, 130 °C
2.1 Reagents: Potassium hydroxide ; 11 h, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,

Production Method 2

30399-84-9

21539-71-9

97-78-9

Reaction Conditions

1.1 6.5 h, 250 °C
2.1 9.5 h, 130 °C
3.1 Reagents: Potassium hydroxide ; 11 h, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,

Production Method 3

30399-84-9

21539-71-9

97-78-9

Reaction Conditions

1.1 7 h, 250 °C
2.1 9.5 h, 130 °C
3.1 Reagents: Potassium hydroxide ; 11 h, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,

Production Method 4

97-78-9

21539-71-9

75-21-8

21539-71-9

97-78-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide ; 11 h, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,

Production Method 5

30399-84-9

21539-71-9

97-78-9

Reaction Conditions

1.1 9.5 h, 130 °C
2.1 Reagents: Potassium hydroxide ; 11 h, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,

Production Method 6

97-78-9

21539-71-9

97-78-9

Reaction Conditions

1.1 400 min, 130 °C

Reference

: Nonionic surfactant containing dimer acid ester, dimer diol ester, polyoxyalkylene dimer acid ester, and/or polyoxyalkylene dimerdiol ester derivative, and cosmetic and external compositions containing the same

, Japan, , ,